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Compound of Interest

Compound Name: 2,4-Dimethylol phenol
CAS No.: 2937-60-2
Cat. No.: B1211358
Get Quote
. J

Part 1: Executive Safety Directive

Immediate Action Required: 2,4-Dimethylol phenol (2,4-bis(hydroxymethyl)phenol) is not a
standard organic waste. It is a reactive phenolic intermediate capable of uncontrolled
exothermic polymerization.

e Primary Disposal Method: High-temperature incineration via a licensed hazardous waste
contractor.

e Critical Prohibition:NEVER dispose of this compound down the drain. NEVER mix with acidic
waste streams, as this catalyzes rapid condensation and heat generation.

o Waste Classification: Hazardous Waste (Toxic/Corrosive). Likely falls under UN 2811 (Toxic
solid, organic, n.o.s.) or UN 3261 (Corrosive solid, acidic, organic, n.o.s.) depending on
specific pH concentration.

Part 2: Chemical Profile & Hazard Mechanism[1]
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To handle this compound safely, you must understand why it poses a risk beyond simple
toxicity. Unlike inert organic solids, 2,4-dimethylol phenol is a "loaded spring” chemically.

The Polymerization Risk (The "Why")

The two methylol (-CH20H) groups at the ortho and para positions are highly susceptible to
condensation. In the presence of an acid catalyst (even weak acids found in general waste
containers), these groups activate, leading to the formation of methylene bridges between
phenolic rings.

e Mechanism: Acid-catalyzed electrophilic aromatic substitution.
o Result: Formation of a cross-linked phenolic resin (Resol/Novolac type formation).[1]

o Danger: This reaction is exothermic. In a closed waste container, the heat generated
accelerates the reaction (Arrhenius equation), potentially leading to thermal runaway,
container rupture, or release of formaldehyde gas.

hvsiochemical bl

Property Value/Description Relevance to Disposal

Use for manifest technical

IUPAC Name 2,4-bis(hydroxymethyl)phenol
name.[2][3]
) ] ] Requires solid waste
Physical State Solid (Powder/Crystalline) ]
segregation.
High mobility in aquatic
Solubility Soluble in water/alcohols environments (Marine
Pollutant).
o ) Weak acid; incompatible with
Acidity (pKa) ~10 (Phenolic OH) o
strong bases and oxidizers.
o ) - MUST be stored < 25°C;
Reactivity Heat/Acid Sensitive .
segregated from acids.
Toxic (Oral/Dermal), Corrosive,
Hazard Codes H301, H311, H314, H341

Suspected Mutagen.[4]
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Part 3: Step-by-Step Disposal Protocol

This protocol is designed to isolate the chemical from triggers (acids/heat) and ensure
compliant destruction.

Phase 1: Segregation & Stabilization

o Step 1: Isolate the waste.[5] Do not combine 2,4-dimethylol phenol with general "Organic
Solids" unless you are certain no acidic residues (e.g., silica gel with acid traces,
trichloroacetic acid vials) are present.

o Step 2: If the waste is in solution (e.g., reaction mother liquor), check pH. If acidic, carefully
neutralize to pH 6-8 using a weak base (Sodium Bicarbonate) before bottling. Caution:
Neutralization is exothermic; perform in an ice bath.

o Step 3: Use a dedicated wide-mouth High-Density Polyethylene (HDPE) container. Avoid
glass if possible to prevent breakage during thermal expansion events.

Phase 2: Packaging & Labeling

o Step 4: Double-bag solid waste in 6-mil polyethylene bags before placing in the
drum/container.

o Step 5: Apply the Hazardous Waste Label.
o Constituents: "2,4-bis(hydroxymethyl)phenol”
o Hazards: Toxic, Corrosive.[4][5][6]

o Step 6: Affix a secondary warning label: "REACTIVE PHENOLIC — DO NOT MIX WITH
ACIDS."

Phase 3: Waste Stream Classification (DOT/RCRA)

 RCRA Code: While not explicitly P- or U-listed by specific CAS, it is regulated as a
characteristic waste (Toxic/Corrosive) or under generic phenolic process codes (e.g., F-listed
if from specific sources). Default to D002 (Corrosive) or D003 (Reactive) if applicable.
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e DOT Shipping Name:
o Primary:UN 2811, Toxic solids, organic, n.o.s. (2,4-bis(hydroxymethyl)phenol), 6.1, PG II.
o Alternative (if pH < 2):UN 3261, Corrosive solid, acidic, organic, n.o.s., 8, PG Il.

Part 4: Visualized Workflows
Diagram 1: Waste Decision Logic

This decision tree ensures you select the correct container and pretreatment path.
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Waste Generation:
2,4-Dimethylol Phenol

Is the waste Solid or Liquid?

Solid/Powder\Solution

LIQUID WASTE

Check pH:
Is it Acidic (< pH 6)?

SEGREGATE:
Do NOT mix with oxidizers
or acidic solids

Neutralize slowly with
Sodium Bicarbonate (Ice Bath) No (pH 6-8)

'

Place in HDPE Container
Double Bagged

;

Label: UN 2811
Toxic Solid, Organic, N.O.S.'

Schedule High-Temp

Incineration Pickup

Click to download full resolution via product page
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Caption: Decision logic for segregating and treating 2,4-dimethylol phenol waste to prevent
accidental polymerization.

Diagram 2: Emergency Spill Response

Immediate actions to take if containment is breached.

Wash area with
Soap & Water
Absorb/Cover:

Use or Sand Coue%('):?;iner
(NO C ) —

Don PPE:
Nitrile Gloves, Goggles,
Resp. Protection (P100)

\4

SPILL DETECTED Isolate Area (15m radius)

Label as Hazardous Waste
(Toxic/Corrosive)

Click to download full resolution via product page

Caption: Emergency workflow for solid or liquid spills. Note the prohibition of cellulose
absorbents which can react with phenols.

Part 5: Emergency & First Aid Context

 Inhalation: Move to fresh air immediately. The compound is corrosive to mucous
membranes.

o Skin Contact: Phenols penetrate skin rapidly and can cause systemic toxicity
(collapse/seizures) in addition to chemical burns. Wash with Polyethylene Glycol (PEG
300/400) or copious water for 15+ minutes.

o Eye Contact: Rinse immediately.[7] Risk of permanent corneal damage.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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